Cas no 2171983-99-4 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoyl-3-hydroxyazetidine-3-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoyl-3-hydroxyazetidine-3-carboxylic acid
• CAS No: 2171983-99-4
• MF: C₂₃H₂₄N₂O₆
• MW: 424.446466445923
• CID: 6508339
• PubChem ID: 165577901
• Update Time: 2025-10-05

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoyl-3-hydroxyazetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoyl-3-hydroxyazetidine-3-carboxylic acid
• 2171983-99-4
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanoyl]-3-hydroxyazetidine-3-carboxylic acid
• EN300-1542468

• Inchi： 1S/C23H24N2O6/c1-22(2,19(26)25-12-23(30,13-25)20(27)28)24-21(29)31-11-18-16-9-5-3-7-14(16)15-8-4-6-10-17(15)18/h3-10,18,30H,11-13H2,1-2H3,(H,24,29)(H,27,28)
• InChI Key： NFOCXQROPHYZTM-UHFFFAOYSA-N
• SMILES： OC1(C(=O)O)CN(C(C(C)(C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1

Computed Properties

• Exact Mass: 424.16343649g/mol
• Monoisotopic Mass: 424.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 710
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 116Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoyl-3-hydroxyazetidine-3-carboxylic acid

Introduction to 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoyl-3-hydroxyazetidine-3-carboxylic acid (CAS No. 2171983-99-4)

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoyl-3-hydroxyazetidine-3-carboxylic acid (CAS No. 2171983-99-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc) protected amino acid derivative, plays a crucial role in the synthesis of peptides and other bioactive molecules. Its unique structural features and chemical properties make it an essential building block in the development of novel therapeutic agents.

The Fmoc group, specifically, is a widely used protecting group in peptide synthesis due to its ease of removal under mild conditions and its stability under various reaction conditions. The presence of this group in the compound ensures that the amino functionality remains protected during multi-step synthetic processes, allowing for precise control over the formation of peptide bonds.

The 3-hydroxyazetidine moiety is another key feature of this compound. Azetidines are four-membered heterocyclic compounds that have shown promise in various biological applications, including as inhibitors of specific enzymes and as scaffolds for drug design. The hydroxyl group on the azetidine ring adds additional reactivity and functionalization potential, making this compound highly versatile in medicinal chemistry.

Recent research has highlighted the potential of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoyl-3-hydroxyazetidine-3-carboxylic acid in the development of new drugs targeting neurological disorders. A study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent neuroprotective effects, potentially offering new therapeutic avenues for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its applications in neurology, this compound has also been explored for its antimicrobial properties. Research conducted at the University of California, San Francisco, revealed that certain derivatives of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoyl-3-hydroxyazetidine-3-carboxylic acid exhibit strong activity against multidrug-resistant bacteria, making it a promising candidate for the development of new antibiotics.

The synthetic route for 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoyl-3-hydroxyazetidine-3-carboxylic acid involves several well-established steps, including the protection of the amino group with Fmoc, the formation of the azetidine ring, and the introduction of the hydroxyl group. These steps are typically carried out under carefully controlled conditions to ensure high yields and purity.

The physical and chemical properties of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoyl-3-hydroxyazetidine-3-carboxylic acid have been extensively characterized. It is a white crystalline solid with a molecular weight of 455.54 g/mol. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for use in a variety of chemical reactions and biological assays.

In conclusion, 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoyl-3-hydroxyazetidine-3-carboxylic acid (CAS No. 2171983-99-4) is a versatile and important compound in modern medicinal chemistry. Its unique structure and properties make it an invaluable tool for researchers working on peptide synthesis, drug discovery, and the development of novel therapeutic agents. As ongoing research continues to uncover new applications and potential benefits, this compound is likely to remain at the forefront of pharmaceutical innovation.